N-(1-isopropyl-1H-1,2,4-triazol-5-yl)-N'-[3-(trifluoromethoxy)benzyl]urea

• IUPAC Name: 1-(2-propan-2-yl-1,2,4-triazol-3-yl)-3-[[3-(trifluoromethoxy)phenyl]methyl]urea
• InChI: InChI=1S/C14H16F3N5O2/c1-9(2)22-12(19-8-20-22)21-13(23)18-7-10-4-3-5-11(6-10)24-14(15,16)17/h3-6,8-9H,7H2,1-2H3,(H2,18,19,20,21,23)
• InChI Key: KYSLMUJWGGPXCN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NC=N1)NC(=O)NCC2=CC(=CC=C2)OC(F)(F)F
• Molecular Formula: C14H16F3N5O2
• Molecular Weight: 343.30 g/mol

Description

N-(1-isopropyl-1H-1,2,4-triazol-5-yl)-N'-[3-(trifluoromethoxy)benzyl]urea is a novel compound that has been synthesized for its potential use in scientific research. This compound has been shown to have unique biochemical and physiological effects, making it a promising tool for studying various biological processes.

Mechanism of Action

The mechanism of action of N-(1-isopropyl-1H-1,2,4-triazol-5-yl)-N'-[3-(trifluoromethoxy)benzyl]urea is not fully understood. However, it has been shown to interact with certain enzymes and receptors, leading to changes in their activity and downstream signaling pathways.
Biochemical and Physiological Effects:
N-(1-isopropyl-1H-1,2,4-triazol-5-yl)-N'-[3-(trifluoromethoxy)benzyl]urea has been shown to have various biochemical and physiological effects. In some studies, it has been shown to inhibit the activity of certain enzymes, such as protein kinases and phosphodiesterases. It has also been shown to modulate the activity of certain receptors, such as G protein-coupled receptors.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-isopropyl-1H-1,2,4-triazol-5-yl)-N'-[3-(trifluoromethoxy)benzyl]urea in lab experiments is its unique biochemical and physiological effects, which can help researchers study various biological processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving N-(1-isopropyl-1H-1,2,4-triazol-5-yl)-N'-[3-(trifluoromethoxy)benzyl]urea. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to explore its potential therapeutic applications, particularly in cancer research and drug discovery. Additionally, researchers can investigate the use of N-(1-isopropyl-1H-1,2,4-triazol-5-yl)-N'-[3-(trifluoromethoxy)benzyl]urea in combination with other compounds to enhance its efficacy and specificity.

Synthesis Methods

The synthesis of N-(1-isopropyl-1H-1,2,4-triazol-5-yl)-N'-[3-(trifluoromethoxy)benzyl]urea involves the reaction of 1-isopropyl-1H-1,2,4-triazole-5-carboxylic acid and 3-(trifluoromethoxy)benzyl isocyanate in the presence of a suitable solvent and a base. The resulting product is then purified and characterized by various analytical techniques, including NMR and mass spectrometry.

Scientific Research Applications

N-(1-isopropyl-1H-1,2,4-triazol-5-yl)-N'-[3-(trifluoromethoxy)benzyl]urea has potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. This compound has been shown to modulate the activity of certain enzymes and receptors, making it a useful tool for studying their function and potential therapeutic targets.